Cas no 2411201-86-8 (1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole)

• Product Name: 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole
• CAS No: 2411201-86-8
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 5357154
• Update Time: 2025-07-17

1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• Z3991661628
• 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole

• Inchi： 1S/C17H21N3O/c1-13-9-18-20(10-13)15-5-7-17(8-6-15)21-12-16-11-19(16)14-3-2-4-14/h5-10,14,16H,2-4,11-12H2,1H3
• InChI Key： MBRVRNLVZMHOER-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1C=C(C)C=N1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• XLogP3: 3
• Topological Polar Surface Area: 30.1

Additional information on 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole

Comprehensive Overview of 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole (CAS No. 2411201-86-8)

The compound 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole (CAS No. 2411201-86-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while also addressing frequently searched questions and industry trends.

Structurally, 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole combines a pyrazole core with a cyclobutylaziridine moiety, linked via an ether bridge. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery. Researchers have particularly focused on its potential as a kinase inhibitor, given the prevalence of pyrazole derivatives in targeted cancer therapies. The presence of the aziridine ring further enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies.

In synthetic chemistry, the preparation of CAS No. 2411201-86-8 often involves multi-step protocols, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. Recent advancements in flow chemistry have improved the yield and purity of this compound, addressing a common challenge in scaling up complex heterocyclic systems. These innovations align with the growing demand for sustainable and efficient synthetic methods, a topic frequently searched in academic and industrial forums.

From an application standpoint, 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole has shown promise in modulating protein-protein interactions (PPIs), a hot topic in drug development. Its ability to disrupt specific PPIs could pave the way for novel therapeutics in neurodegenerative diseases and autoimmune disorders. Additionally, its photophysical properties are being explored for use in organic light-emitting diodes (OLEDs), catering to the booming demand for energy-efficient display technologies.

Safety and regulatory aspects of this compound are also frequently queried. While CAS No. 2411201-86-8 is not classified as hazardous under current guidelines, proper handling protocols are recommended due to the reactive nature of the aziridine group. Researchers are advised to consult material safety data sheets (MSDS) and employ standard laboratory precautions.

In conclusion, 1-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-4-methyl-1H-pyrazole represents a versatile and intriguing compound with multifaceted applications. Its study not only advances fundamental chemistry but also addresses pressing needs in healthcare and technology, making it a subject of enduring interest in scientific communities worldwide.